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Cat. No.: B1598960 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical compound N-ethyl-N-

propan-2-ylaniline. It details its chemical and physical properties, provides a plausible

experimental protocol for its synthesis via reductive amination, and presents its characteristic

spectral data. Additionally, this guide discusses the potential biological significance of N-

alkylanilines, postulating a hypothetical signaling pathway based on their known antimicrobial

and antioxidant activities. Safety and handling precautions are also outlined. This document is

intended to serve as a valuable resource for researchers and professionals in the fields of

organic synthesis, medicinal chemistry, and drug development.

Chemical and Physical Properties
N-ethyl-N-propan-2-ylaniline, also known as N-ethyl-N-isopropylaniline, is an aromatic amine

with the chemical formula C₁₁H₁₇N.[1] Its structure consists of an aniline ring N-substituted with

both an ethyl and an isopropyl group.

Table 1: Physicochemical Properties of N-ethyl-N-propan-2-ylaniline
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Property Value Reference

IUPAC Name N-ethyl-N-propan-2-ylaniline [1]

Molecular Formula C₁₁H₁₇N [1]

Molecular Weight 163.26 g/mol [1]

Exact Mass 163.136099547 Da [1]

XLogP3-AA (Predicted) 3.2 [1]

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor

Count
1

Rotatable Bond Count 3

CAS Number 54813-77-3 [1]

Synthesis
A plausible and efficient method for the synthesis of N-ethyl-N-propan-2-ylaniline is the

reductive amination of N-ethylaniline with acetone. This reaction involves the formation of an

intermediate iminium ion, which is then reduced in situ to the corresponding tertiary amine.

Experimental Protocol: Reductive Amination of N-
Ethylaniline with Acetone
This protocol is adapted from general procedures for reductive amination.

Materials:

N-Ethylaniline

Acetone

Sodium triacetoxyborohydride (NaBH(OAc)₃)

Dichloromethane (DCM), anhydrous
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Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

To a solution of N-ethylaniline (1.0 equivalent) in anhydrous dichloromethane, add acetone

(1.2 equivalents).

Stir the mixture at room temperature for 20-30 minutes.

Slowly add sodium triacetoxyborohydride (1.5 equivalents) portion-wise to the stirred

solution.

Allow the reaction to proceed at room temperature, monitoring its progress by Thin Layer

Chromatography (TLC).

Upon completion, quench the reaction by the slow addition of saturated aqueous sodium

bicarbonate solution.

Transfer the mixture to a separatory funnel and separate the organic layer.

Extract the aqueous layer with dichloromethane (2 x 20 mL).

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary

evaporator.
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The crude product can be purified by column chromatography on silica gel if necessary.

Diagram 1: Synthetic Workflow for N-ethyl-N-propan-2-ylaniline
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Caption: Synthetic workflow for N-ethyl-N-propan-2-ylaniline.

Spectral Data
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The structural confirmation of N-ethyl-N-propan-2-ylaniline is achieved through various

spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 2: Predicted ¹H and ¹³C NMR Chemical Shifts

Atom Type
Predicted ¹H Chemical Shift

(ppm)

Predicted ¹³C Chemical Shift

(ppm)

Aromatic-H 6.5 - 7.3

-CH(CH₃)₂ 3.8 - 4.2 (septet) 48 - 52

-CH₂CH₃ 3.2 - 3.6 (quartet) 42 - 46

-CH(CH₃)₂ 1.1 - 1.3 (doublet) 19 - 23

-CH₂CH₃ 1.0 - 1.2 (triplet) 12 - 16

Aromatic-C 112 - 150

Note: These are predicted values and may vary slightly from experimental data.

Mass Spectrometry (MS)
The mass spectrum of N-ethyl-N-propan-2-ylaniline would exhibit a molecular ion peak

corresponding to its molecular weight.

Table 3: Mass Spectrometry Data

m/z Interpretation Reference

163 Molecular ion [M]⁺ [2]

148 [M - CH₃]⁺ [2]

120 [M - C₃H₇]⁺ [2]
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Potential Biological Significance and Signaling
Pathways
While specific biological activities of N-ethyl-N-propan-2-ylaniline have not been extensively

reported, the broader class of N-alkylanilines has demonstrated various biological effects,

including antimicrobial and antioxidant properties.

Hypothetical Signaling Pathway: Antioxidant Activity
N-alkylanilines may exert antioxidant effects by scavenging reactive oxygen species (ROS).

This can interfere with ROS-mediated signaling pathways that contribute to cellular damage

and inflammation.

Diagram 2: Hypothetical Antioxidant Signaling Pathway
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Caption: Hypothetical antioxidant mechanism of action.

Safety and Handling
N-ethyl-N-propan-2-ylaniline should be handled with appropriate safety precautions in a well-

ventilated laboratory setting.
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Personal Protective Equipment (PPE): Wear safety goggles, gloves, and a lab coat.

Inhalation: Avoid inhaling vapors. Use in a fume hood.

Skin and Eye Contact: Avoid contact with skin and eyes. In case of contact, rinse

immediately with plenty of water.

Storage: Store in a cool, dry place away from incompatible materials such as strong

oxidizing agents.

Conclusion
This technical guide has provided a detailed overview of N-ethyl-N-propan-2-ylaniline, including

its properties, a plausible synthetic route, and spectral data. While further research is needed

to fully elucidate its biological activities and potential applications, the information presented

here serves as a foundational resource for scientists and researchers interested in this

compound and the broader class of N-alkylanilines. The provided experimental protocol offers

a practical starting point for its synthesis, enabling further investigation into its chemical and

biological characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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